Cas no 131002-10-3 (6-Methylisoquinolin-1(2H)-one)

• Product Name: 6-Methylisoquinolin-1(2H)-one
• CAS No: 131002-10-3
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD11559024
• CID: 105966
• PubChem ID: 15451673
• Update Time: 2025-04-18

6-Methylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Methylisoquinolin-1(2H)-one
• 1(2H)-Isoquinolinone, 6-methyl -
• 6-methyl-2H-isoquinolin-1-one
• 1(2H)-Isoquinolinone,6-methyl
• 6-methyl-1(2H)-isoquinolinone
• 6-methyl-1-isoquinolinone
• 6-methyllisoquinolin-1(2H)-one
• 6-Methylisoquinolin-1-ol
• 6-methyl-1,2-dihydroisoquinolin-1-one
• W11384
• 6-methyl-2H-isoquinolin-1-one;6-Methylisoquinolin-1(2H)-one
• 1(2H)-Isoquinolinone, 6-methyl-
• SY130803
• SCHEMBL1536380
• DTXSID90572908
• AKOS015909424
• AB70069
• CS-0166586
• MFCD11559024
• 131002-10-3
• 6-METHYL-ISOQUINOLIN-1-OL
• AKOS006315431
• WS-02079
• EN300-202238
• A806181
• FT-0658871

• MDL： MFCD11559024
• Inchi： 1S/C10H9NO/c1-7-2-3-9-8(6-7)4-5-11-10(9)12/h2-6H,1H3,(H,11,12)
• InChI Key： AVBPTIYKXNVKNJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C)=CC=2C=CN1

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 393.92℃ at 760 mmHg
• Flash Point: 231.173 °C
• PSA: 33.12000
• LogP: 2.24880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives